8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one

• IUPAC Name: 8-[(2-fluorophenyl)methylsulfanyl]-9-(4-methylphenyl)-1H-purin-6-one
• InChI: InChI=1S/C19H15FN4OS/c1-12-6-8-14(9-7-12)24-17-16(18(25)22-11-21-17)23-19(24)26-10-13-4-2-3-5-15(13)20/h2-9,11H,10H2,1H3,(H,21,22,25)
• InChI Key: ODDVNORAOOELKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=O)NC=N3)N=C2SCC4=CC=CC=C4F
• Molecular Formula: C19H15FN4OS
• Molecular Weight: 366.4 g/mol

Description

8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one, also known as FBTA, is a novel purine derivative that has gained attention in the scientific community due to its potential applications in drug development. FBTA is a potent inhibitor of the enzyme cyclic AMP phosphodiesterase (PDE), which plays a crucial role in regulating intracellular signaling pathways.

Mechanism of Action

8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one acts as a competitive inhibitor of PDE, binding to the active site of the enzyme and preventing it from hydrolyzing cAMP. This leads to an accumulation of cAMP in the cell, which can activate downstream signaling pathways. The exact mechanism of action of 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one is still being studied, but it is believed to have a broad range of effects on cellular processes.
Biochemical and Physiological Effects:
8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and improve cognitive function. 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has also been shown to have potential applications in the treatment of cardiovascular diseases, such as hypertension and heart failure.

Advantages and Limitations for Lab Experiments

8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has several advantages for lab experiments. It is easy to synthesize, and its purity can be easily verified using standard analytical techniques. 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one is also stable under a wide range of conditions, making it suitable for long-term storage. However, 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has some limitations for lab experiments. It is highly insoluble in water, which can make it difficult to work with in aqueous solutions. 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has several potential future directions for research. One area of interest is its potential applications in the treatment of cancer. 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has been shown to induce apoptosis in cancer cells, and further research is needed to determine its efficacy in vivo. Another area of interest is its potential applications in the treatment of cardiovascular diseases. 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has been shown to have vasodilatory effects, which can improve blood flow and reduce blood pressure. Finally, further research is needed to fully understand the mechanism of action of 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one and its potential applications in other areas of medicine.

Synthesis Methods

8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one can be synthesized by reacting 2-fluorobenzyl mercaptan with 9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one in the presence of a base. The reaction yields 8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one as a white crystalline solid with a purity of over 95%.

Scientific Research Applications

8-[(2-fluorobenzyl)thio]-9-(4-methylphenyl)-1,9-dihydro-6H-purin-6-one has been extensively studied for its potential applications in drug development. It has been shown to inhibit PDE activity in a dose-dependent manner, leading to an increase in intracellular levels of cyclic AMP (cAMP). This increase in cAMP levels can activate downstream signaling pathways, which can have a wide range of physiological effects.